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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075

For immediate release: This document provides essential safety and logistical information for
the proper disposal of ethyl carbazate (CAS No. 4114-31-2), a chemical intermediate
commonly used in pharmaceutical and chemical synthesis. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Ethyl carbazate is classified as a hazardous substance and must be managed as hazardous
waste from the point of generation through final disposal.[1][2] It is toxic if swallowed or in
contact with skin, causes skin and eye irritation, and may cause respiratory irritation.[1][3]
Long-term or repeated exposure may cause damage to the lungs, liver, spleen, and thyroid.[1]

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.[3]
» Hand Protection: Wear protective gloves (inspect before use).[2]

» Skin and Body Protection: Protective clothing and a lab coat. For spills, a chemical protection
suit may be necessary.[1][2]
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» Respiratory Protection: Use only in a well-ventilated area or with appropriate exhaust

ventilation, such as a fume hood.[1] For spill cleanup, a self-contained breathing apparatus

(SCBA) may be required.[2]

Quantitative Hazard and Physical Data

The following table summarizes key quantitative data for ethyl carbazate.

Property Value

CAS Number 4114-31-2

Molecular Formula CsHsN20:2

Molecular Weight 104.11 g/mol

Appearance White to off-white crystals or powder
Melting Point 44-47 °C (lit)

Boiling Point 108-110 °C @ 22 mmHg (lit.)

Flash Point 86 °C (186.8 °F) - closed cup

Hazard Classifications

Acute Oral Toxicity: Category 3Acute Dermal
Toxicity: Category 3Skin Corrosion/Irritation:
Category 2Serious Eye Damage/Irritation:
Category 2Specific Target Organ Toxicity (Single
Exposure): Category 3 (Respiratory
system)Specific Target Organ Toxicity
(Repeated Exposure): Category 2

Transport Information

UN Number: UN2811Hazard Class: 6.1 (Toxic
Solid)

Sources:[1][3][4][5]

Step-by-Step Disposal Plan

The primary and mandated procedure for the disposal of ethyl carbazate is to use a licensed

and approved hazardous waste disposal company. Under no circumstances should ethyl
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carbazate be disposed of down the drain or in regular trash.[2]
Operational Plan for Waste Collection and Segregation:

o Container Selection: Use a dedicated, properly labeled, and compatible waste container. The
container must be in good condition with a secure, non-leaking screw-on cap.

o Labeling: Label the waste container clearly with "Hazardous Waste," "Ethyl Carbazate," and
the associated hazard symbols (e.g., toxic).

o Segregation: Store the ethyl carbazate waste container away from incompatible materials,
particularly strong oxidizing agents and strong bases.[1][2] Keep it away from sources of
ignition, heat, sparks, and open flames as it is a combustible solid.[1][3]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

e Arranging Disposal: Contact your institution's Environmental Health & Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
proper disposal.[1]

Spill Cleanup Procedure:

e Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.
Remove all sources of ignition.[1][2]

o Wear Full PPE: Don the appropriate PPE as described above, including respiratory
protection.

o Containment: Prevent the spill from spreading. Do not let the chemical enter the
environment.[1][2]

o Collection: For solid spills, carefully sweep up the material and place it into a suitable,
labeled container for disposal.[1][2] Avoid generating dust. If appropriate, moisten first to
prevent dusting.[6]

» Decontamination: Clean the spill area thoroughly with soap and water.
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o Disposal: All contaminated materials (e.g., absorbent pads, gloves, clothing) must be
disposed of as hazardous waste.

Experimental Protocols: Deactivation of Hydrazine
Derivatives (for informational purposes only)

While the standard and required procedure is disposal via a licensed facility, the literature on
hydrazine (a related compound) suggests potential neutralization methods. Ethyl carbazate is
a hydrazine derivative, and similar chemistry may apply.

Disclaimer:The following information is for informational purposes only and is based on
procedures for hydrazine. This is not a validated protocol for ethyl carbazate. Any attempt at
neutralization should only be performed by trained professionals on a small scale, in a
controlled laboratory setting, and after a thorough risk assessment.

A common method for neutralizing hydrazine involves dilution followed by oxidation.[1][2]

« Dilution: Slowly and carefully dilute the ethyl carbazate waste with a large amount of water
to a concentration of 5% or less. This process may generate heat.

o Oxidation: Slowly add a dilute (5% or less) aqueous solution of an oxidizing agent, such as
sodium hypochlorite (bleach) or calcium hypochlorite.[1][2] An excess of the oxidizing agent
should be used to ensure complete destruction. The reaction can be vigorous and produce
heat and gas (nitrogen).

 Verification: After the reaction has ceased, the absence of residual hydrazine compounds
should be verified before any further steps are taken.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ethyl
carbazate.
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Caption: Logical workflow for the proper disposal of ethyl carbazate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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